N-(2-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)butane-1-sulfonamide

• IUPAC Name: N-[2-(6-methylimidazo[1,2-b]pyrazol-1-yl)ethyl]butane-1-sulfonamide
• InChI: InChI=1S/C12H20N4O2S/c1-3-4-9-19(17,18)13-5-6-15-7-8-16-12(15)10-11(2)14-16/h7-8,10,13H,3-6,9H2,1-2H3
• InChI Key: BIAYLXATVHNNNJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCS(=O)(=O)NCCN1C=CN2C1=CC(=N2)C
• Molecular Formula: C12H20N4O2S
• Molecular Weight: 284.38 g/mol

Description

“N-(2-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)butane-1-sulfonamide” is a chemical compound with the molecular formula C12H20N4O2S and a molecular weight of 284.38. It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole derivatives show a broad range of chemical and biological properties and have become an important synthon in the development of new drugs.

Molecular Structure Analysis

The molecular structure of “N-(2-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)butane-1-sulfonamide” includes an imidazole ring, which is known to show two equivalent tautomeric forms due to the presence of a positive charge on either of two nitrogen atoms.

Scientific Research Applications

Anticancer Activity

Imidazole derivatives have been studied for their potential anticancer properties. .

Antimicrobial Properties

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Anti-inflammatory Uses

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Gastroprotective Effects

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Optical Analysis Applications

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Antidepressant Effects

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Future Directions

The future directions for research on “N-(2-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)butane-1-sulfonamide” and similar compounds could involve further exploration of their synthesis methods, chemical reactions, mechanisms of action, and biological activities. Given the broad range of activities exhibited by imidazole derivatives, these compounds may have potential applications in the development of new drugs.

Mechanism of Action

Target of Action

Compounds containing imidazole and pyrazole rings have been known to exhibit a broad range of biological activities . They have been used in the development of new drugs with various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

Imidazole-containing compounds are known to interact with their targets in various ways, depending on the specific biological activity they exhibit . For instance, some imidazole derivatives show antimicrobial activity by inhibiting the synthesis of bacterial cell walls .

Biochemical Pathways

Imidazole derivatives are known to affect various biochemical pathways depending on their specific biological activities .

Pharmacokinetics

Imidazole is a highly soluble compound, which suggests that it may have good bioavailability .

Result of Action

Imidazole derivatives are known to exhibit various biological activities, which suggests that they may have diverse molecular and cellular effects .

Action Environment

Factors such as ph, temperature, and the presence of other substances can potentially influence the action of imidazole derivatives .